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Compound of Interest

Compound Name: 2,2-Difluoropropanol

Cat. No.: B1317334 Get Quote

An In-depth Technical Guide on the Physical Properties of 2,2-Difluoropropanol

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of chemical compounds is fundamental. This guide provides a

detailed overview of the core physical characteristics of 2,2-Difluoropropanol (CAS: 33420-

52-9), a fluorinated organic compound used as an intermediate in organic and pharmaceutical

synthesis.[1][2][3][4]

Core Physical and Chemical Properties
2,2-Difluoropropanol, with the molecular formula C₃H₆F₂O, is a colorless liquid at room

temperature.[2][5] The presence of two fluorine atoms on the second carbon atom significantly

influences its physicochemical properties, enhancing its chemical stability compared to non-

fluorinated analogs.[5] It is recognized for its utility as an intermediate in laboratory research

and development, as well as in chemical and pharmaceutical synthesis processes.[1]

Quantitative Physical Data
A summary of the key quantitative physical properties of 2,2-Difluoropropanol is presented in

the table below for easy reference and comparison.
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Property Value

Molecular Formula C₃H₆F₂O

Molecular Weight 96.08 g/mol [1][6]

Density 1.2 g/cm³[1][3][4]

Boiling Point 97-99 °C[1][3][4]

Flash Point 31 °C[1][3][4]

Refractive Index n20/D 1.349[1][3][4]

pKa (Predicted) 13.91 ± 0.10[2][3][4]

Appearance Colorless to Yellow Liquid[2]

Solubility Soluble in water[2]

Experimental Protocols for Property Determination
While specific experimental documentation for 2,2-Difluoropropanol is not detailed in the

provided results, the following are standard methodologies for determining the key physical

properties listed above.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method for determining the boiling point of a small sample is

the Siwoloboff method.

Apparatus: A Thiele tube, a thermometer, a capillary tube (sealed at one end), and a sample

tube.

Procedure:

A small amount of 2,2-Difluoropropanol is placed in the sample tube.

The capillary tube is placed in the sample tube with the open end down.
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The sample tube is attached to the thermometer and placed in the Thiele tube containing a

high-boiling point liquid (e.g., mineral oil).

The Thiele tube is heated gently and evenly.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heat is removed, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.

Density Measurement
Density is the mass per unit volume of a substance. It is typically measured using a

pycnometer or a digital density meter.

Apparatus: A pycnometer (a flask with a specific volume), an analytical balance.

Procedure:

The empty pycnometer is weighed.

It is then filled with distilled water of a known temperature and weighed again to determine

the volume of the pycnometer.

The pycnometer is emptied, dried, and then filled with 2,2-Difluoropropanol.

The filled pycnometer is weighed.

The density is calculated by dividing the mass of the 2,2-Difluoropropanol by the volume

of the pycnometer.

Refractive Index Measurement
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a substance and is temperature-

dependent.
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Apparatus: An Abbé refractometer.

Procedure:

A few drops of 2,2-Difluoropropanol are placed on the prism of the refractometer.

The prism is closed, and the light source is adjusted.

The user looks through the eyepiece and adjusts the knob until the dividing line between

the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read from the scale. The temperature is also recorded, as the

refractive index is temperature-sensitive.

Flash Point Determination
The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air

near the surface of the liquid.

Apparatus: A closed-cup flash-point tester (e.g., Pensky-Martens or Tag Closed Tester).

Procedure:

The sample cup is filled with 2,2-Difluoropropanol to the mark.

The lid is closed, and the apparatus is heated at a slow, constant rate.

At regular temperature intervals, a test flame is introduced into the vapor space of the cup.

The flash point is the lowest temperature at which the application of the test flame causes

the vapor above the liquid to ignite with a brief flash.

Logical Relationships of Physical Properties
The physical properties of 2,2-Difluoropropanol are interconnected and stem from its

fundamental molecular structure. The following diagram illustrates these relationships.
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Relationship between Molecular Structure and Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical properties of 2,2-Difluoropropanol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1317334#physical-properties-of-2-2-difluoropropanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1317334#physical-properties-of-2-2-difluoropropanol
https://www.benchchem.com/product/b1317334#physical-properties-of-2-2-difluoropropanol
https://www.benchchem.com/product/b1317334#physical-properties-of-2-2-difluoropropanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1317334?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

